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Get Quote

Abstract & Strategic Overview

This Application Note details the protocol for the synthesis of Sulfated Hirudin (55-65), a critical
C-terminal fragment of the thrombin inhibitor Hirudin. The sequence H-Asp-Phe-Glu-Glu-lle-
Pro-Glu-Glu-Tyr(SOsH)-Leu-GIn-OH contains a sulfotyrosine residue at position 63 (relative to
the full protein), which is essential for high-affinity binding to the thrombin anion-binding
exosite.

The Core Challenge: The sulfate ester on Tyrosine is highly acid-labile. Standard Solid-Phase
Peptide Synthesis (SPPS) cleavage protocols utilizing 95% Trifluoroacetic Acid (TFA) at room
temperature will cause rapid desulfation (hydrolysis), yielding the non-sulfated analog.

The Solution: This protocol utilizes the "Cassette Strategy" with Fmoc-Tyr(SOsNa)-OH
combined with a strictly temperature-controlled "Cold-TFA" cleavage and neutral-pH
purification. This approach balances the kinetic requirement to remove side-chain protecting
groups (tBu, Trt) while thermodynamically preserving the sulfate ester.

Chemical Logic & Mechanism

The success of this synthesis relies on manipulating the reaction kinetics of acidolysis.
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o Deprotection (Desired): Removal of tert-butyl (tBu) esters from Asp/Glu and Trityl (Trt) from
GIn requires high acid concentration.

o Desulfation (Undesired): Hydrolysis of the Tyr-O-SOsH bond is acid-catalyzed but
temperature-dependent.

By lowering the temperature to 0°C, we significantly retard the rate of desulfation (

) while maintaining a sufficient rate for deprotection (

), creating a kinetic window for successful isolation.

Figure 1: Reaction Logic & Pathway
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Caption: Kinetic competition between deprotection and desulfation. Low temperature favors
sulfate retention.

Materials & Reagents
Critical Reagents
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Component

Specification

Purpose

Resin

Wang Resin (0.4—0.6 mmol/g)

Generates C-terminal Acid
(Native Sequence). Low
loading preferred to prevent

aggregation.

Sulfated AA

Fmoc-Tyr(SOsNa)-OH

The "Cassette" building block.
Sodium salt is preferred over

barium salts for solubility.

Coupling Agent

HATU / HOAt

High-efficiency coupling to
minimize deletion sequences.

Base

DIEA (Diisopropylethylamine)

Activator base.

Cleavage Acid

TFA (HPLC Grade)

Main cleavage reagent.

Scavengers

TIPS (Triisopropylsilane),
Water

Quench reactive carbocations
(tBu+). Avoid Thiols (EDT) if
possible, as they can
sometimes reduce sulfates or

complicate purification.

Detailed Protocol
Phase 1: Resin Loading & Assembly

Standard Fmoc SPPS cycles are used, but specific care is needed for the sulfated tyrosine.

e Resin Swelling: Swell Wang resin in DCM for 30 min, then wash with DMF.

e First AA Loading (GIn): Couple Fmoc-GIn(Trt)-OH using MSNT/Melm or standard symmetric
anhydride method to Wang resin. Target loading: 0.5 mmol/g.

e Elongation Cycles (Residues 64 -> 55):

o Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash thoroughly (5x DMF).

o Coupling: 4 eg. Fmoc-AA-OH, 3.9 eq. HATU, 8 eq. DIEA in DMF. Reaction time: 45 min.
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e Critical Step: Coupling Fmoc-Tyr(SOsNa)-OH (Residue 63):

o

Dissolve Fmoc-Tyr(SOsNa)-OH in minimum DMF.

Use HATU/DIEA activation.

[¢]

[¢]

Double Couple this residue to ensure completion, as the bulky sulfate group can sterically
hinder the reaction.

o

Note: The sulfate group is stable to Piperidine (basic conditions).
o Final Deprotection: Remove the N-terminal Fmoc group (Asp55).

e Drying: Wash resin with DCM (5x) and MeOH (2x). Dry under high vacuum overnight.

Phase 2: The "Cold-Cocktail" Cleavage (CRITICAL)

This step defines the success of the synthesis.

o Preparation: Pre-chill the cleavage cocktail (90% TFA, 5% TIPS, 5% H20) to 0°C in an ice
bath.

o Execution:

[¢]

Place the dry resin in a reaction vessel submerged in the ice bath.

Add the cold cocktail to the resin.

[e]

o

Stir/agitate at 0°C for 15 minutes.

[¢]

Allow the reaction to warm slightly to 4°C (refrigerator) or keep on ice for a maximum of 2
hours.

[¢]

Warning: Do NOT let the reaction exceed 15°C. Do NOT exceed 2.5 hours total time.

» Precipitation:

o Filter the resin directly into cold Diethyl Ether (-20°C).
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o Centrifuge (3000 rpm, 4°C, 5 min) to pellet the peptide.

o Decant ether.[1] Wash pellet 2x with cold ether.

Phase 3: Purification & Analysis

Acidic HPLC buffers (0.1% TFA) can cause desulfation during fraction collection and drying. A
neutral pH strategy is recommended.

e Dissolution: Dissolve the crude pellet in 50mM Ammonium Acetate (pH 7.0) / 10%
Acetonitrile. Verify pH is > 6.0.

e Preparative HPLC Conditions:

[¢]

Column: C18 Reverse Phase.[2]

Buffer A: 20mM Ammonium Acetate in Water (pH 6.5-7.0).

[¢]

[e]

Buffer B: Acetonitrile.[3]

Gradient: 5% to 40% B over 30 min.

o

Note: If TFA buffers must be used for resolution, keep fractions on ice and lyophilize

[¢]

immediately. Do not leave in solution.

o Salt Exchange: The peptide will exist as the ammonium salt. If Sodium salt is required,

perform ion exchange or diafiltration.

Experimental Workflow Diagram
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Caption: Step-by-step workflow emphasizing the critical cold cleavage and neutral purification

steps.

Troubleshooting & QC

Observation . .
Issue Root Cause Corrective Action
(MS/HPLC)
Strictly maintain 0°C
) during cleavage.
) Mass shift -80 Da Cleavage too warm or ) )
Desulfation Switch to Ammonium

observed.

too long. Acidic HPLC.

Acetate buffer for
HPLC.

Incomplete Coupling

Deletion sequences
(N-1).

Steric hindrance of

Sulfate group.

Double couple
Tyr(S0s) and the
subsequent residue
(Glu62). Use HATU.

Incomplete

Deprotection

Mass shift +56 Da
(tBu) or +243 Da (Trt).

Cleavage too
short/cold.

Extend cleavage to
2.5 hours at 4°C. Do
not exceed room

temp.

Analytical Validation

Mass Spectrometry: ESI-MS in Negative Mode is recommended. The sulfate group ionizes

well in negative mode (

), and the loss of sulfate (

) is easily monitored.

Theoretical Mass: Calculate the exact mass of the sulfated vs. non-sulfated species.

o Hirudin 55-65 (Sulfated): MW ~1468.4 Da

o Hirudin 55-65 (Desulfated): MW ~1388.4 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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